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Compound of Interest
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Cat. No.: B3118708

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold nanoparticles (AuNPs) are at the forefront of nanomedical research due to their unique
optical and electronic properties, biocompatibility, and ease of surface modification.
Functionalization of AUNPs with polyethylene glycol (PEG) chains, a process known as
PEGylation, is a widely adopted strategy to enhance their stability in biological fluids, reduce
non-specific protein adsorption, and prolong circulation times in vivo. This application note
provides a detailed protocol for the functionalization of citrate-capped gold nanoparticles with
methoxy-poly(ethylene glycol)-thiol (m-PEG12-Thiol) via a ligand exchange reaction. The
strong affinity of the thiol group for the gold surface ensures the formation of a stable, self-
assembled monolayer.

Experimental Protocol

This protocol details the steps for the successful functionalization of pre-synthesized citrate-
capped gold nanoparticles with m-PEG12-Thiol.

Materials:
» Citrate-capped gold nanopatrticles (AuNPSs) in aqueous solution (e.g., 20 nm diameter)

o Methoxy-poly(ethylene glycol)-thiol, MW ~600 g/mol (m-PEG12-Thiol)
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e Deionized (DI) water

o Phosphate-buffered saline (PBS)

e Microcentrifuge tubes

e Spectrophotometer

e Dynamic Light Scattering (DLS) instrument
e Transmission Electron Microscope (TEM)
Procedure:

e Preparation of m-PEG12-Thiol Solution:

o Prepare a stock solution of m-PEG12-Thiol in DI water. For example, a 1 mM stock
solution can be prepared. To facilitate handling, especially for low-melting solids or liquids,
dissolving the reagent in dimethylsulfoxide (DMSO) or dimethylformamide (DMF) to make
a stock solution is also an option[1].

e Ligand Exchange Reaction:
o In a microcentrifuge tube, add the citrate-capped AuNP solution.

o To this solution, add the m-PEG12-Thiol solution. A significant molar excess of m-PEG12-
Thiol to AuNPs is recommended to ensure complete surface coverage[2]. A molar ratio of
PEG to gold nanoparticles can range from 40:1 to 5000:1[3]. For example, a 10,000:1
molar ratio can be used[2].

o Gently mix the solution and allow it to react for a minimum of 12 hours at room
temperature with gentle stirring or rocking to facilitate the ligand exchange process[2].

o Purification of Functionalized AuNPs:

o Following the incubation period, purify the functionalized AUNPs from excess m-PEG12-

Thiol and displaced citrate ions by centrifugation.
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o The centrifugation speed and duration will depend on the size of the nanopatrticles. For 20
nm AuNPs, centrifugation at approximately 12,000 x g for 20 minutes is a common
practice.

o Carefully remove the supernatant, which contains the unbound PEG molecules.

o Resuspend the pellet of PEGylated AuNPs in a desired buffer, such as PBS or DI water.
To ensure complete removal of unreacted reagents, repeat the washing (centrifugation
and resuspension) step at least twice.

e Characterization of Functionalized AuNPs:

o UV-Vis Spectroscopy: Measure the UV-Vis spectrum of the functionalized AuNPs. A slight
redshift in the surface plasmon resonance (SPR) peak (typically around 520 nm for
spherical AuUNPs) indicates successful PEGylation due to the change in the local refractive
index at the nanoparticle surface.

o Dynamic Light Scattering (DLS): Use DLS to measure the hydrodynamic diameter and
size distribution of the nanoparticles. An increase in the hydrodynamic diameter after
functionalization confirms the presence of the PEG layer.

o Zeta Potential: Measure the zeta potential to assess the surface charge of the
nanoparticles. A change in zeta potential post-functionalization provides further evidence
of surface modification.

o Transmission Electron Microscopy (TEM): TEM can be used to visualize the size and
morphology of the AUNP core before and after functionalization.

Data Presentation

The following tables summarize typical quantitative data obtained before and after the
functionalization of gold nanoparticles with m-PEG12-Thiol.

Table 1: Hydrodynamic Diameter and Polydispersity Index (PDI)
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Average Hydrodynamic

. Polydispersity Index (PDI)
Diameter (nm)

Nanoparticle Sample

Citrate-Capped AuNPs 225+0.8 0.21

m-PEG12-Thiol AuUNPs 352+11 0.25

Table 2: Surface Plasmon Resonance (SPR) Peak and Zeta Potential

Nanoparticle Sample SPR Peak (nm) Zeta Potential (mV)

Citrate-Capped AuNPs 521 -453+25

m-PEG12-Thiol AUNPs 524 -158+1.9
Visualizations

Experimental Workflow for Functionalization of Gold Nanopatrticles
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Workflow for m-PEG12-Thiol Functionalization of AUNPs
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Caption: A flowchart illustrating the key steps in the functionalization of gold nanopatrticles.
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Logical Relationship of PEGylation

Principle of m-PEG12-Thiol Functionalization
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Caption: The ligand exchange process for PEGylating gold nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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